Cas no 339013-52-4 (4-Pyridinamine,2-bromo-6-ethoxy-)

• Product Name: 4-Pyridinamine,2-bromo-6-ethoxy-
• CAS No: 339013-52-4
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 302025
• PubChem ID: 1236657
• Update Time: 2025-11-02

4-Pyridinamine,2-bromo-6-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine,2-bromo-6-ethoxy-
• 4-Pyridinamine,2-bromo-6-ethoxy-(9CI)
• 2-bromo-6-ethoxy-4-Pyridinamine
• 339013-52-4
• FT-0729762
• SCHEMBL18628567
• 2-bromo-6-ethoxypyridin-4-amine
• DA-26753
• 2-bromo-6-ethoxy-4-pyridinylamine
• DB-266231
• AC-907/34105030

• Inchi： 1S/C7H9BrN2O/c1-2-11-7-4-5(9)3-6(8)10-7/h3-4H,2H2,1H3,(H2,9,10)
• InChI Key： ZZFVGABAMUZIPJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=N1)OCC)N

Computed Properties

• Exact Mass: 215.98987
• Monoisotopic Mass: 215.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.14

Additional information on 4-Pyridinamine,2-bromo-6-ethoxy-

Comprehensive Guide to 4-Pyridinamine, 2-bromo-6-ethoxy- (CAS No. 339013-52-4): Properties, Applications, and Market Insights

4-Pyridinamine, 2-bromo-6-ethoxy- (CAS No. 339013-52-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated and ethoxylated pyridine derivative exhibits unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules. With the increasing demand for novel heterocyclic compounds in drug discovery, 2-bromo-6-ethoxy-4-pyridinamine has emerged as a key building block for researchers exploring new therapeutic agents.

The molecular structure of 4-Pyridinamine, 2-bromo-6-ethoxy- features a pyridine ring substituted with an amino group at the 4-position, a bromine atom at the 2-position, and an ethoxy group at the 6-position. This specific arrangement of functional groups contributes to its reactivity and potential applications in medicinal chemistry. Recent studies have highlighted its utility in the development of kinase inhibitors, which are currently a hot topic in cancer research and targeted therapy development.

In the pharmaceutical industry, CAS 339013-52-4 has shown promise as a precursor for the synthesis of potential antiviral and anti-inflammatory compounds. The COVID-19 pandemic has accelerated research into novel antiviral agents, and pyridine derivatives like 2-bromo-6-ethoxy-4-aminopyridine are being investigated for their potential in this field. Researchers are particularly interested in how modifications to this core structure might yield compounds with improved bioavailability and target specificity.

The agrochemical sector has also shown interest in 4-Pyridinamine, 2-bromo-6-ethoxy- due to its potential applications in developing new crop protection agents. With growing concerns about food security and sustainable agriculture, there's increasing demand for innovative pesticides with reduced environmental impact. The compound's structural features make it a candidate for creating selective herbicides or fungicides that align with modern green chemistry principles.

From a synthetic chemistry perspective, 339013-52-4 offers several advantages. The presence of both bromine and ethoxy groups provides multiple sites for further functionalization through various coupling reactions. This versatility makes it particularly valuable in parallel synthesis and combinatorial chemistry approaches, which are widely used in modern drug discovery programs. The compound's stability under standard laboratory conditions also contributes to its popularity among medicinal chemists.

Market analysis indicates growing demand for 2-bromo-6-ethoxy-4-pyridinamine in both academic and industrial research settings. Pharmaceutical companies focusing on kinase inhibitor development are particularly active in sourcing this compound. The global market for pyridine derivatives is projected to expand significantly in the coming years, driven by increased R&D investment in personalized medicine and targeted therapies.

Quality control and characterization of 4-Pyridinamine, 2-bromo-6-ethoxy- are critical for research applications. Advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure purity and confirm structural integrity. Proper handling and storage recommendations include protection from moisture and storage at controlled room temperature to maintain stability.

Recent patent literature reveals several applications of CAS 339013-52-4 in drug discovery, particularly in areas addressing unmet medical needs. Its structural motif appears in several patent filings related to treatments for neurological disorders and metabolic diseases. This aligns with current trends in pharmaceutical research focusing on neurodegenerative conditions like Alzheimer's disease and Parkinson's disease, which represent significant challenges in healthcare.

Environmental and safety considerations for 2-bromo-6-ethoxy-4-aminopyridine are important for laboratory personnel. While not classified as highly hazardous, standard precautions for handling organic compounds should be followed, including the use of personal protective equipment and proper ventilation. Researchers are increasingly interested in developing greener synthetic routes to such compounds, reflecting the broader shift toward sustainable chemistry practices.

The future outlook for 4-Pyridinamine, 2-bromo-6-ethoxy- appears promising, with potential applications expanding beyond its current uses. As computational chemistry and AI-driven drug discovery methods advance, the demand for diverse building blocks like this compound is likely to increase. Its unique combination of substituents makes it particularly interesting for virtual screening and molecular modeling studies aimed at identifying new bioactive molecules.

For researchers seeking alternatives or related compounds, structural analogs of 339013-52-4 might include variations in the halogen substitution or alkoxy group length. Such derivatives are often explored to optimize pharmacological properties or to establish structure-activity relationships in medicinal chemistry programs. The development of efficient synthetic methodologies for this class of compounds remains an active area of research in organic chemistry.

In conclusion, 4-Pyridinamine, 2-bromo-6-ethoxy- represents an important intermediate in modern chemical research with diverse potential applications. Its value lies in its versatility as a building block for more complex molecules, particularly in pharmaceutical development. As research into targeted therapies and sustainable agrochemicals continues to advance, compounds like 2-bromo-6-ethoxy-4-pyridinamine will likely play an increasingly important role in scientific innovation and technological progress.